N-(4-ethoxybenzo[d]thiazol-2-yl)-3-methyl-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(3-morpholin-4-ylpropyl)-1,2-oxazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C21H26N4O4S.ClH/c1-3-28-16-6-4-7-18-19(16)22-21(30-18)25(20(26)17-14-15(2)23-29-17)9-5-8-24-10-12-27-13-11-24;/h4,6-7,14H,3,5,8-13H2,1-2H3;1H
• InChI Key: KAPNGONUQFGXBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=CC(=NO4)C.Cl
• Molecular Formula: C21H27ClN4O4S
• Molecular Weight: 467.0 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-3-methyl-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H27ClN4O4S and its molecular weight is 466.98. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Excretion

Certain compounds similar in structure to N-(4-ethoxybenzo[d]thiazol-2-yl)-3-methyl-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride have been studied for their metabolism and excretion patterns in humans. For instance, studies on orexin receptor antagonists and other related compounds demonstrate complex metabolic pathways involving oxidation and conjugation processes, leading to their elimination predominantly via feces and urine. These pathways are critical for understanding the pharmacokinetics and potential therapeutic uses of such compounds (Renzulli et al., 2011).

Application in Medical Treatments

Compounds with similar structural features have been explored for their potential in treating various conditions. For example, research into antidepressants and PET amyloid ligands indicates that these compounds can significantly impact neurological functions and conditions, such as Alzheimer's disease. These studies provide insights into how compounds with specific chemical functionalities might be utilized in medical research and treatment strategies (Kemppainen et al., 2006).

Detection and Quantification in Biological Systems

Advanced methodologies for the detection and quantification of chemical compounds in biological matrices are essential for monitoring exposure and studying pharmacokinetics. Research into parabens and their metabolites, for instance, highlights the importance of sensitive analytical techniques for identifying and measuring these compounds in human urine, providing valuable data for exposure assessment and toxicological studies (Moos et al., 2016).